Selenious acid

• CAS No.: 7783-00-8
• Product Name: Selenious acid
• Molecular Formula: H2SeO3; H2O3Se
• Molecular Weight: 128.99 g/mol
• IUPAC Name: hydron;selenite
• Standard InChI: InChI=1S/H2O3Se/c1-4(2)3/h(H2,1,2,3)
• Standard InChIKey: MCAHWIHFGHIESP-UHFFFAOYSA-N
• SMILES: [H+].[H+].[O-][Se](=O)[O-]
• Canonical SMILES: [H+].[H+].[O-][Se](=O)[O-]
• Boiling Point: 684.9
• Colorform: White hygroscopic crystals.; Transparent, colorless, crystals.; Hexagonal prisms.
• Density: 3.004 at 59 °F (EPA, 1998); 3.004 @ 15 °C/4 °C; 3.0 g/cm³
• Melting Point: Decomposes at 158° F (EPA, 1998); 70; 70 °C with decomposition.
• Physical Description: Selenious acid appears as colorless solid, transparent, colorless crystals. Used as a reagent for alkaloids and as an oxidizing agent. Isotope is used in labeling radiopharmaceuticals. (EPA, 1998); Solid; COLOURLESS HYGROSCOPIC CRYSTALS.
• Description: Selenious acid appears as colorless solid, transparent, colorless crystals. Used as a reagent for alkaloids and as an oxidizing agent. Isotope is used in labeling radiopharmaceuticals. (EPA, 1998); Selenious acid is the acid form of sodium selenite, a form of selenium. Selenium is an essential trace element and antioxidant. It is a cofactor metabolic enzyme regulation. It also plays an important role in maintaining the general health of tissue and muscle and has antioxidant properties. Selenium is a component of glutathione peroxidase enzyme, which protects cell components from oxidative damage due to peroxides produced during cellular metabolism. Selenium (Se) has been demonstrated to prevent cancer in numerous animal models when administered selenium at levels exceeding the nutritional requirements. One study showed efficacy in the prevention of malignancy while utilizing a selenium supplement in humans. The reports from such studies have heightened the interest in additional human selenium supplementation studies to validate the results in larger populations. Interestingly, selenium is being studied as a potential therapy in the prevention or management of atherosclerosis.; Selenous acid, also known as Acid, selenious or [seo(OH)2], is classified as a non-metal selenite. A non-metal selenite are inorganic non-metallic compoundscontaining a selenite as its largest oxoanion. Selenous acid is formally rated as an unfounded non-carcinogenic (IARC 3) potentially toxic compound. Selenous acid is the principal oxoacid of selenium. It is used in organic synthesis. Selenium is a nonmetal element with the atomic number 34 and the chemical symbol Se. Selenium rarely occurs in its elemental state in nature and is usually found in sulfide ores such as pyrite, partially replacing the sulfur in the ore matrix. It may also be found in silver, copper, lead, and nickel minerals. Though selenium salts are toxic in large amounts, trace amounts of the element are necessary for cellular function in most animals, forming the active center of the enzymes glutathione peroxidase, thioredoxin reductase, and three known deiodinase enzymes. (L620, L736).
• Solubility: soluble; 90 parts/100 parts water @ 0 °C; 400 parts @ 90 °C; Very sol in alcohol; insol in ammonia; 167 g/100 cc water @ 20 °C; Solubility in water, g/100ml at 20 °C: 167
• Synonyms: SELENIUM DIOXIDE, HYDRATED;SELENIUM ATOMIC SPECTROSCOPY STANDARD;SELENIUM ATOMIC ABSORPTION STANDARD SOLUTION;SELENIUM ATOMIC ABSORPTION STANDARD;SELENIUM ICP STANDARD;SELENIUM ICP/DCP STANDARD;SELENIUM METAL;SELENIUM MIXTURE
• Vapor Pressure: 2 mm Hg at 59 °F (EPA, 1998); 2 mm Hg at 15 °C; 4.5 mm Hg at 35 °C; 7 mm Hg at 40.3 °C; Vapor pressure, Pa at 15 °C: 266
• Reference: 1: Manzanares W, Biestro A, Galusso F, Torre MH, Mañáy N, Facchin G, Hardy G.; High-dose selenium for critically ill patients with systemic inflammation:; pharmacokinetics and pharmacodynamics of selenious acid: a pilot study.; Nutrition. 2010 Jun;26(6):634-40. doi: 10.1016/j.nut.2009.06.022. Epub 2010 Jan; 15. PubMed PMID: 20080034.; ; ; 2: Zuman P, Somer G. Polarographic and voltammetric behavior of selenious acid; and its use in analysis. Talanta. 2000 Apr 3;51(4):645-65. PubMed PMID: 18967897.; ; ; 3: Nath S, Ghosh SK, Panigrahi S, Pal T. Photo-induced decolorization of; dimethylmethylene blue with selenious acid: a novel method to examine selective; monomer-dimer distribution of the dye in micelle. Spectrochim Acta A Mol Biomol; Spectrosc. 2005 Jul;61(9):2145-51. PubMed PMID: 15911404.; ; ; 4: Wang X, Zheng X, Lu J, Xie Y. Reduction of selenious acid induced by; ultrasonic irradiation--formation of Se nanorods. Ultrason Sonochem. 2004; Jul;11(5):307-10. PubMed PMID: 15157860.; ; ; 5: Terada A, Yoshida M, Nakada M, Nakada K, Yamate N, Kobayashi T, Yoshida K.; Influence of combined use of selenious acid and SH compounds in parenteral; preparations. J Trace Elem Med Biol. 1997 Jun;11(2):105-9. PubMed PMID: 9285891.; ; ; 6: Oehm GJ, Crisp PT, Ellis J. The recovery of selenious acid aerosols on glass; fiber filters. J Air Waste Manage Assoc. 1991 Feb;41(2):190-4. PubMed PMID:; 2054164.; ; ; 7: Ganther HE, Kraus RJ. Chemical stability of selenious acid in total parenteral; nutrition solutions containing ascorbic acid. JPEN J Parenter Enteral Nutr. 1989 ; Mar-Apr;13(2):185-8. PubMed PMID: 2496250.
• PubChem Compound: 18762062
• Last Modified: Nov 11 2021